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Compound of Interest

Compound Name: Triptycene

Cat. No.: B166850

The unique, rigid, and three-dimensional architecture of triptycene is paving the way for a new
class of high-performance polymer membranes for energy-efficient gas separation.
Researchers are leveraging the intrinsic microporosity and hindered chain packing conferred
by the paddlewheel-shaped triptycene units to overcome the traditional trade-off between
permeability and selectivity, a long-standing challenge in membrane science.

Triptycene-based polymers, particularly polyimides (PIs) and polymers of intrinsic
microporosity (PIMs), are demonstrating exceptional capabilities in separating critical industrial
gas pairs such as CO2/CHa, O2/N2, and H2/N2. The inherent free volume created by the bulky
triptycene structure allows for rapid gas transport (high permeability), while the well-defined
pore structure enables precise molecular sieving (high selectivity).[1][2][3] These properties
make them promising candidates for applications ranging from natural gas sweetening and
carbon capture to hydrogen purification.

Comparative Gas Separation Performance

The incorporation of triptycene moieties into polymer backbones has consistently resulted in
materials with superior gas transport properties compared to conventional polymers. The
following tables summarize the performance of several notable triptycene-based polymers,
highlighting their gas permeability and ideal selectivity for various gas pairs.

Triptycene-Based Polymers of Intrinsic Microporosity
(PIMs)
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Permeability Ideal

Polymer Gas Pair o Reference
(Barrer)* Selectivity (o)

PIM-Trip-TB 02/N: 1140 4.1 [1]

H2/N2 3000 10.7 [1]

CO2/N2 6000 214 [1]

CO2/CHa 6000 12.0 [1]

PIM-BTrip-TB 02/N2 3290 3.6 [4]

H2/N2 9980 11.0 [4]

CO2/CHa - - [4]

11 Barrer = 10712 ¢cm3 (STP) cm cm~2s~t cmHg?

Triptycene-Based Polyimides (Pls)

. Permeability Ideal
Polymer Gas Pair o Reference
(Barrer)* Selectivity (o)

KAUST-PI-1 02/N2 630 5.9 [5]

H2/CHa 3980 ~38 [5]

TPDA-TMDAT O2/N2 575 4.8 [6]

H2/N2 2858 24 [6]

PMDA-DAT CO2/CHa ~150 ~35 [7]

11 Barrer = 10712 cm3 (STP) cm cm~2s~t cmHg?

The Triptycene Advantage: Structure-Property
Relationship

The enhanced separation performance of triptycene-based polymers stems directly from their
unique molecular architecture. The rigid, H-shaped triptycene units introduce significant
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internal molecular free volume (IMFV) and disrupt efficient polymer chain packing. This creates
a network of interconnected micropores that facilitates the transport of small gas molecules.
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Structure-Property Relationship in Triptycene-Based Polymers
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Experimental Workflow for Performance Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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